2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide

• IUPAC Name: 2-bromo-N-[(E)-1-(4-methoxyphenyl)-3-(methylamino)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C18H17BrN2O3/c1-20-18(23)16(11-12-7-9-13(24-2)10-8-12)21-17(22)14-5-3-4-6-15(14)19/h3-11H,1-2H3,(H,20,23)(H,21,22)/b16-11+
• InChI Key: YERXYCIOLJLCCL-LFIBNONCSA-N
• Canonical SMILES: CNC(=O)C(=CC1=CC=C(C=C1)OC)NC(=O)C2=CC=CC=C2Br
• Isomeric SMILES: CNC(=O)/C(=C\C1=CC=C(C=C1)OC)/NC(=O)C2=CC=CC=C2Br
• Molecular Formula: C18H17BrN2O3
• Molecular Weight: 389.2 g/mol

Description

2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide is a chemical compound that belongs to the family of benzamides. It is a synthetic compound that has been extensively studied for its potential therapeutic applications. The compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide is not fully understood. However, it is known to inhibit the activity of certain enzymes that are involved in the growth and survival of cancer cells. The compound has also been shown to modulate the activity of certain neurotransmitter receptors in the brain, which may contribute to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide exhibits a wide range of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to exhibit anti-inflammatory and analgesic effects by modulating the activity of certain enzymes and neurotransmitter receptors. The compound has also been studied for its potential use as an anticonvulsant and anxiolytic agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide is its potent anti-cancer activity. The compound has been shown to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for the development of new cancer drugs. However, one of the major limitations of the compound is its toxicity. The compound has been shown to exhibit toxicity towards normal cells, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the research on 2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide. One of the major areas of research is the development of new cancer drugs based on the structure of the compound. The compound has been shown to exhibit potent anti-cancer activity, and further research may lead to the development of new drugs that are more effective and less toxic. Another area of research is the development of new drugs for the treatment of inflammatory diseases such as arthritis. The compound has been shown to exhibit anti-inflammatory and analgesic effects, and further research may lead to the development of new drugs that are more effective and less toxic. Finally, the compound has also been studied for its potential use as an anticonvulsant and anxiolytic agent, and further research may lead to the development of new drugs for the treatment of these conditions.

Synthesis Methods

The synthesis of 2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide involves the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-methyl-N-(4-pyridyl)formamide to form the corresponding amide. The amide is then reacted with 2-bromo-1-(4-methoxyphenyl)ethene in the presence of a base to form the final product. The synthesis method has been extensively optimized to improve the yield and purity of the product.

Scientific Research Applications

2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit potent anti-cancer activity by inhibiting the growth of cancer cells. It has also been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. The compound has also been studied for its potential use as an anticonvulsant and anxiolytic agent.